Mercurous sulfate

Specification

• CAS No.: 7783-36-0
• Molecular Formula: Hg2SO4; Hg2O4S
• Molecular Weight: 497.25 g/mol
• IUPAC Name: mercury(1+);sulfate
• Standard InChI: InChI=1S/2Hg.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2
• Standard InChI Key: MINVSWONZWKMDC-UHFFFAOYSA-L
• SMILES: [O-]S(=O)(=O)[O-].[Hg+].[Hg+]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[Hg+].[Hg+]
• Colorform: White to slightly yellow crystalline powder; Colorless monoclinic crystals

Introduction

Chemical Identity and Structure

Basic Chemical Properties

Mercurous sulfate is formally known as mercury(I) sulfate or dimercury sulfate. The compound features a direct bond between two mercury atoms, forming the mercurous (Hg₂²⁺) ion paired with the sulfate anion. Table 1 presents the fundamental chemical identity parameters of this compound.

Table 1: Chemical Identity of Mercurous Sulfate

Parameter	Value
Chemical Name	Mercurous Sulfate
Systematic Name	Mercury(I) Sulfate
Chemical Formula	Hg₂O₄S
Molecular Weight	497.24 g/mol
CAS Registry Number	7783-36-0
Common Synonyms	Dimercury sulfate, Mercurous sulphate, Mercury(+1) sulfate

Crystal Structure

The crystal structure of mercurous sulfate has been determined through modern crystallographic techniques. Advanced studies using CCD data have provided high-precision measurements of bond lengths and angles within the crystal structure. The mercury-mercury bond length in mercurous sulfate has been precisely measured at 2.5031(7) Å, offering greater accuracy compared to earlier measurements of 2.500(3) Å.

The structural arrangement of mercurous sulfate consists of alternating rows along the direction of Hg₂²⁺ dumbbells (generated by inversion symmetry) and SO₄²⁻ tetrahedra (with symmetry 2). These dumbbells connect to sulfate tetrahedra via short O—Hg—Hg—O bonds, forming chains that extend parallel to the [20-1] direction. These chains are further interconnected by more remote O—Hg—Hg—O bonds to create a complex three-dimensional framework.

Physical Properties

Appearance and Physical State

At standard conditions, mercurous sulfate appears as a powder that can range in color from white to pale yellow or beige. This color variation may depend on purity levels, crystal size, and specific preparation methods.

Solubility Characteristics

Mercurous sulfate exhibits limited solubility in water, with measurements indicating approximately 0.05g dissolves in 100g of water at standard conditions. The compound demonstrates greater solubility in dilute nitric acid (HNO₃). Its low aqueous solubility is reflected in its solubility product constant, which has a pKsp value of 6.19.

Thermodynamic and Density Properties

The compound decomposes upon heating rather than exhibiting a clean melting transition. This thermal decomposition behavior is characteristic of many mercury compounds. Mercurous sulfate has a relatively high density of 7.56 g/mL measured at 25°C, reflecting the high atomic weight of mercury.

Table 2: Physical Properties of Mercurous Sulfate

Property	Value
Physical Form	Powder
Color	White, pale yellow or beige
Density	7.56 g/mL at 25°C
Water Solubility	0.05g/100g H₂O
Solvent Solubility	Soluble in dilute HNO₃
Thermal Behavior	Decomposes upon heating
Solubility Product Constant	pKsp: 6.19

Synthesis Methods

Production Variations

Patent literature also describes variations of the electrochemical method:

• Utilizing different sulfate sources, including water-soluble sulfates such as those of sodium, potassium, ammonium, and magnesium

• Employing different soluble salts with anions that form water-soluble compounds with mercury, including nitrates, acetates, and chlorates of sodium, potassium, ammonium, magnesium, and aluminum

• Adjusting current density between 0.5 and 1 ampere per square decimeter to control crystal formation characteristics

The produced crystals can be further purified by washing with water to remove traces of electrolyte, resulting in substantially pure crystalline mercurous sulfate.

Applications

Recent Research Developments

Modern research on mercurous sulfate has focused primarily on precise crystallographic characterization. The redetermination of its crystal structure using advanced CCD technology has provided more accurate data regarding bond lengths and three-dimensional arrangements. This research contributes to the broader understanding of mercury chemistry and metal-metal bonding in inorganic compounds.